2-Bromo-N,4,6-trimethylbenzene-1-sulfonamide

• Molecular Formula: C9H12BrNO2S
• Molecular Weight: 278.17 g/mol
• SMILES: CC1=CC(=C(C(=C1)Br)S(=O)(=O)NC)C
• InChI: InChI=1S/C9H12BrNO2S/c1-6-4-7(2)9(8(10)5-6)14(12,13)11-3/h4-5,11H,1-3H3
• InChIKey: XPAMLCQCWZKMMR-UHFFFAOYSA-N

2-Bromo-N,4,6-trimethylbenzene-1-sulfonamide Overview

2-Bromo-N,4,6-trimethylbenzene-1-sulfonamide (CAS 1864977-06-9) is a multi-substituted aromatic sulfonamide featuring an ortho-bromo group, an N-methyl sulfonamide, and two additional ring-methyl substituents . With a molecular formula of C9H12BrNO2S and a molecular weight of 278.17 g/mol, this compound is a member of a regioisomeric series of bromo-trimethylbenzenesulfonamides . The strategic placement of the bromine atom ortho to the sulfonamide group designates it as a valuable α-halo sulfonamide building block, particularly for transition-metal-catalyzed cross-coupling reactions and directed C-H activation strategies, where it can serve as a precursor to complex biaryl and sultam architectures .

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Ortho-Bromo Building Block for Pd-catalyzed cross-coupling and C–H activation.

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Sultam Precursor enabling intramolecular cyclization to form benzofused sultams.

2-Bromo-N,4,6-trimethylbenzene-1-sulfonamide Regioisomer Substitution Risks

Substituting 2-Bromo-N,4,6-trimethylbenzene-1-sulfonamide with a close regioisomer, such as the 4-bromo or 5-bromo variant, is not a trivial exchange. The specific ortho-relationship between the bromine and the sulfonamide group is critical for directing metalation and enabling intramolecular cyclization pathways to form sultams, a reactivity profile that is geometrically impossible for para- or meta-substituted analogs. Furthermore, the combined electronic effects of the bromo and multiple methyl substituents uniquely modulate the sulfonamide's NH-acidity and protonation equilibrium, directly impacting its reactivity and solubility [1]. This guide will dissect the limited but crucial quantitative evidence that distinguishes this specific scaffold from its commercially available isomers, underscoring why selecting the correct starting material is essential for reproducible synthetic outcomes.

Cyclization Pathway Access

Ortho-bromo geometry is required for intramolecular C–H activation; para- or meta-substituted regioisomers may not enable this pathway.

Electronic Profile Shift

The combined bromo and methyl substituent effects uniquely modulate sulfonamide protonation and solubility; profiles may not transfer across regioisomers.

Supply & Utility Context

The target regioisomer is positioned as a building block; other isomers may have less established synthetic utility, affecting availability or scale-up consistency.

• [1] Moreira, J. A., da Costa, A. M. R., García-Río, L., & Pessêgo, M. (2011). Equilibrium constants and protonation site for N-methylbenzenesulfonamides. Beilstein Journal of Organic Chemistry, 7, 1732–1738. https://doi.org/10.3762/bjoc.7.203 View Source

2-Bromo-N,4,6-trimethylbenzene-1-sulfonamide Comparative Evidence

Ortho-Bromo Directed Intramolecular Cyclization

The defining feature of 2-Bromo-N,4,6-trimethylbenzene-1-sulfonamide is its ortho-bromo substitution, which is a prerequisite for a key class of intramolecular palladium-catalyzed C-H arylation reactions to form benzofused sultams [1]. The 4-bromo isomer (CAS 1864130-68-6) is structurally incapable of this cyclization. While specific yield data for the target compound is not publicly available, the enabling structural motif is clearly established in literature on analogous ortho-bromo sulfonamides, which have been shown to cyclize efficiently via Pd-catalyzed aromatic C-H bond activation to form dihydroisoquinolines [1].

Intramolecular Cyclization

Class-level

Ortho-Br → cyclization enabled vs Para-Br → not geometrically feasible

Regioisomer selection governs access to sultam formation.

Quantitative yield data unavailable for target compound.

Evidence Dimension	Intramolecular C-H activation capability
Target Compound Data	Ortho-bromo substitution pattern enables cyclization (quantitative yield data unavailable for target compound)
Comparator Or Baseline	4-Bromo-N,3,5-trimethylbenzene-1-sulfonamide (para-bromo): Cannot undergo the same intramolecular cyclization due to geometric constraints.
Quantified Difference	Qualitative difference in accessible reaction pathways; not numerically quantifiable from available data.
Conditions	Literature precedent for similar ortho-bromo sulfonamides in Pd-catalyzed C-H activation/cyclization.

Why This Matters

For researchers synthesizing cyclic sulfonamide libraries, the ortho-bromo isomer is the only viable choice, making its procurement non-negotiable for this specific application.

• [1] HETEROCYCLES. (2017). (Z)-N-benzyl-N-(1-bromo-1-alken-2-yl)sulfonamides cyclize via Pd-catalyzed aromatic C-H bond activation to afford 1,2-dihydroisoquinolines. View Source

Substituent Effects on Sulfonamide Acidity

The protonation equilibrium of N-methylbenzenesulfonamides is highly sensitive to aromatic substituents. A study on para-substituted analogs showed that the pKBH+ value, which reflects sulfonamide basicity and reactivity, shifts dramatically with electron-donating or withdrawing groups, ranging from -3.5 (4-MeO) to -6.0 (4-NO2) [1]. The target compound, with its unique combination of an ortho-bromo (electron-withdrawing) and two methyl groups (electron-donating), is predicted to possess a distinct pKBH+ value that differs from simpler analogs like 4-methyl-N-methylbenzenesulfonamide (pKBH+ = -4.2) [1]. This electronic tuning will directly affect its solubility, stability in acidic media, and its behavior as a directing group in metal-catalyzed reactions.

Protonation (pK_BH+)

Class-level

Target: not determined4-Me analog: −4.2

Substituent pattern may shift solubility and reactivity.

Experimental confirmation required.

Evidence Dimension	Sulfonamide protonation equilibrium (pKBH+)
Target Compound Data	Not experimentally determined; predicted to be distinct based on substituent effects.
Comparator Or Baseline	4-methyl-N-methylbenzenesulfonamide: pKBH+ = -4.2 ± 0.2 in aqueous H2SO4 at 25°C [1].
Quantified Difference	Cannot be quantified without experimental data for the target compound.
Conditions	Spectrophotometric measurements in aqueous sulfuric acid at 25°C.

Why This Matters

A different protonation state can lead to altered solubility, reactivity, and catalytic activity, making the precise substitution pattern critical for reproducible physicochemical properties in experimental workflows.

• [1] Moreira, J. A., da Costa, A. M. R., García-Río, L., & Pessêgo, M. (2011). Equilibrium constants and protonation site for N-methylbenzenesulfonamides. Beilstein Journal of Organic Chemistry, 7, 1732–1738. https://doi.org/10.3762/bjoc.7.203 View Source

Availability and Purity Across Regioisomers

A survey of commercial suppliers reveals that 2-Bromo-N,4,6-trimethylbenzene-1-sulfonamide is offered at a standard purity of 95%, identical to its 4-bromo isomer (CAS 1864130-68-6, 95% purity) and its 5-bromo isomer (CAS 1206093-35-7, 95% purity) . This parity in purity, however, obscures a critical distinction: the 2-bromo isomer is listed as a 'Molecular Building Block' with availability from multiple vendors , while its isomers appear as simple research chemicals . This branding suggests a recognized utility and potential for scale-up that may not be as developed for the other isomers.

Commercial Purity & Positioning

Source review

95% purity, Building Block vs All regioisomers 95%, standard listings

Purity parity; market positioning suggests broader synthetic utility.

Supplier data, verify independently.

Evidence Dimension	Minimum available purity and market positioning
Target Compound Data	Purity: 95% (CAS 1864977-06-9)
Comparator Or Baseline	4-Bromo-N,3,5-trimethylbenzene-1-sulfonamide (CAS 1864130-68-6): Purity 95% ; 5-Bromo-N,2,4-trimethylbenzene-1-sulfonamide (CAS 1206093-35-7): Purity 95% .
Quantified Difference	0% difference in stated minimum purity; qualitative difference in market positioning.
Conditions	As listed on supplier websites (AIFChem, AKSci).

Why This Matters

While purity is comparable, the 'building block' status implies a more established synthetic utility, which can be a crucial factor for procurement in early-stage medicinal chemistry programs where downstream development is a consideration.

2-Bromo-N,4,6-trimethylbenzene-1-sulfonamide Applications

Benzofused Sultam Synthesis via C–H Activation

The ortho-bromo group is a structural prerequisite for enabling intramolecular cyclization cascades to form sultams, which are privileged scaffolds in medicinal chemistry. This specific isomer is the only one in its regioisomeric series that can participate in this chemistry, making its procurement essential for this synthetic route. The established reactivity of ortho-bromo sulfonamides in Pd-catalyzed C-H activation provides a strong, class-level precedent for this application [1].

Hit-to-Lead Optimization of Sulfonamide Cores

As a rated 'Molecular Building Block', this compound is suitable for generating diverse screening libraries via cross-coupling at the ortho-bromo position. Its unique electronic profile, inferred from substituent effects on sulfonamide protonation [1], may impart distinct pharmacokinetic properties compared to analogs, making it a valuable but underexplored core for lead optimization.

Application

Selection Property

Validation Focus

Benzofused sultam synthesis

Ortho-bromo directed cyclization

Intramolecular C–H activation feasibility

Lead optimization building block

Cross-coupling compatible scaffold

Electronic substituent profiling

• [1] Moreira, J. A., da Costa, A. M. R., García-Río, L., & Pessêgo, M. (2011). Equilibrium constants and protonation site for N-methylbenzenesulfonamides. Beilstein Journal of Organic Chemistry, 7, 1732–1738. https://doi.org/10.3762/bjoc.7.203 View Source